Cas no 62083-32-3 (tris[2-(1,1,3,3-tetramethylbutyl)phenyl] phosphite)

• Product name: tris[2-(1,1,3,3-tetramethylbutyl)phenyl] phosphite
• CAS No: 62083-32-3
• MF: C₄₂H₆₃O₃P
• MW: 646.92162
• CID: 1635230
• PubChem ID: 3046444

tris[2-(1,1,3,3-tetramethylbutyl)phenyl] phosphite Chemical and Physical Properties

Names and Identifiers

• tris[2-(1,1,3,3-tetramethylbutyl)phenyl] phosphite
• Tris-oktylfenoxyfosfin
• tris[2-(2,4,4-trimethylpentan-2-yl)phenyl] phosphite
• Tris-oktylfenylfosfit [Czech]
• 62083-32-3
• Tris-oktylfenylfosfit
• SCHEMBL9008234
• Tris-oktylfenoxyfosfin [Czech]
• Phosphine, tris(octylphenoxy)-
• DTXSID50977672

• Inchi： InChI=1S/C42H63O3P/c1-37(2,3)28-40(10,11)31-22-16-19-25-34(31)43-46(44-35-26-20-17-23-32(35)41(12,13)29-38(4,5)6)45-36-27-21-18-24-33(36)42(14,15)30-39(7,8)9/h16-27H,28-30H2,1-15H3
• InChI Key： MEFOHEIWDBDKLR-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(C)(C)C1=CC=CC=C1OP(OC2=CC=CC=C2C(C)(C)CC(C)(C)C)OC3=CC=CC=C3C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 646.45179
• Monoisotopic Mass: 646.45148287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on tris[2-(1,1,3,3-tetramethylbutyl)phenyl] phosphite

测试